N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide

• Molecular Formula: C21H27N3O3
• Molecular Weight: 369.5 g/mol
• IUPAC Name: N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide
• InChI: InChI=1S/C21H27N3O3/c1-26-19-14-17(15-20(16-19)27-2)22-21(25)8-9-23-10-12-24(13-11-23)18-6-4-3-5-7-18/h3-7,14-16H,8-13H2,1-2H3,(H,22,25)
• InChI Key: WKYHXCGDGWTSQA-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3)OC

Description

N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide, also known as DPI-3290, is a chemical compound that has gained significant attention in the scientific community due to its potential as a research tool in various fields such as neuroscience, pharmacology, and toxicology.

Mechanism of Action

N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide acts as a selective antagonist of the 5-HT2A receptor, which is a subtype of serotonin receptor. By blocking the activity of this receptor, N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide can modulate the activity of serotonin in the brain, leading to changes in mood, anxiety, and other behaviors.
Biochemical and Physiological Effects:
N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been shown to have various biochemical and physiological effects in animal models. For example, N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been found to decrease the firing rate of neurons in the prefrontal cortex, which is involved in higher cognitive functions such as decision-making and working memory. N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the stress response.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is its selectivity for the 5-HT2A receptor, which allows researchers to study the specific effects of blocking this receptor without affecting other serotonin receptors. However, one limitation of N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide is its relatively low potency compared to other 5-HT2A receptor antagonists, which may require higher concentrations for effective blocking.

Future Directions

There are several future directions for research on N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide. One direction is to investigate the effects of N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide on other serotonin receptors and their subtypes. Another direction is to study the effects of N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide in different animal models of psychiatric and neurological disorders. Additionally, further studies are needed to optimize the synthesis and purification of N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide to improve its potency and selectivity.

Synthesis Methods

The synthesis of N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide involves the reaction of 3,5-dimethoxybenzoyl chloride with 1-(4-phenylpiperazin-1-yl)propan-2-amine in the presence of a base such as triethylamine. The resulting compound is then purified using column chromatography to obtain N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide as a white solid.

Scientific Research Applications

N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been used as a research tool in various fields such as neuroscience, pharmacology, and toxicology. In neuroscience, N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been used to study the role of serotonin receptors in the regulation of mood, anxiety, and depression. In pharmacology, N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been used to investigate the pharmacokinetics and pharmacodynamics of various drugs. In toxicology, N-(3,5-dimethoxyphenyl)-3-(4-phenylpiperazin-1-yl)propanamide has been used to evaluate the toxicity of various chemicals and drugs.